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Compound Profile & Formulation Guidance

Dihydroergotoxine mesylate is a mixture of four dihydrogenated ergot alkaloid methanesulfonates:

dihydroergocornine, dihydroergocristine, and the two isomers of dihydroergocryptine (α and β) [1].

Solubility and In-Vitro Formulation

The following table summarizes key data for preparing stock solutions:

Parameter Details Source / Notes

Solubility in DMSO ~50 mg/mL (requires
sonication)

[2]

Molecular Weight Mixture (Cas No. 8067-24-1) [2]

Purity Available >99% [2]

Suggested In-Vivo
Formulation

10% DMSO + 40% PEG300
+ 5% Tween 80 + 45%

Saline

Target concentration of 2 mg/mL; sequential
addition of solvents with sonication is

recommended. [2]
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Mechanism of Action Dihydroergotoxine mesylate acts primarily as an alpha-adrenoceptor antagonist

and 5-HT (serotonin) receptor antagonist [1]. A key pharmacological effect is the inhibition of low-Km

phosphodiesterase (PDE) in the brain, which is particularly important at normal cellular cAMP levels and

may contribute to its metabolic-enhancing properties [3] [1]. The following diagram illustrates its core

mechanisms:
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Dosing and Administration for Animal Studies

While specific animal dosing data was scarce in the search results, the following table compiles information

from human clinical studies and general pharmacological knowledge, which can serve as a starting point for

dose determination in animal models.

Aspect Considerations & Available Data

Clinical Dosing
Context

In human studies for cerebrovascular disturbances, an oral dose of 6 mg/day was

significantly more effective than 3 mg/day [4].

Key Efficacy
Parameters
(Human PK/PD)

For the related compound dihydroergotamine (DHE), maximum plasma

concentration (Cmax) and early drug exposure (AUC0-0.5h) were key predictors
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Aspect Considerations & Available Data

of efficacy. A Cmax below ~2500 pg/mL was associated with lower nausea

incidence [5].

General Safety
Profile

In humans, dihydroergotoxine is well-tolerated even at higher doses. Significant

side effects are rare but can include vomiting, blurred vision, nasal stuffiness,
and orthostatic hypotension [1]. Serious fibrotic reactions common to other

ergot derivatives have not been observed [1].

Experimental Design & Workflow

Based on the compound's profile, here is a suggested high-level workflow for initiating animal studies:
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1. Protocol Definition

Define study objectives
(e.g., cognitive enhancement,

neuroprotection)

Select animal model
(e.g., aged rodents, models of

cerebral ischemia)

Determine route of administration
(Oral gavage, i.p., s.c.)

2. Solution Preparation

Prepare stock solution
in DMSO (e.g., 50 mg/mL)

Dilute to working concentration
using in-vivo vehicle

Confirm solution clarity
and stability

3. Dosing & Analysis

Administer compound
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according to protocol

Conduct behavioral/
physiological assessments

Analyze tissue/plasma
for biomarker or PK analysis
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Critical Considerations for Your Research

Dose-Response is Crucial: Given the complexity of the compound and the brain's neurochemical
systems, a dose-response study is essential [4]. Start with a wide range of doses based on allometric

scaling from human clinical data.
Confirm Solubility and Stability: Always confirm the solubility and stability of your final working

solution in the chosen vehicle before administering it to animals. Precipitation can alter the delivered
dose and cause experimental variability.

Consult Primary Literature: The information here is foundational. For protocols specific to your
animal model and research objective, you must consult the primary scientific literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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